Cas no 1261921-34-9 (4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1261921-34-9
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 2763606
• PubChem ID: 53226818
• Update Time: 2025-04-21

4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10690436
• 1261921-34-9
• 4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C13H10O4S/c1-7-4-8(12(14)15)2-3-10(7)9-5-11(13(16)17)18-6-9/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： PMDZUWYUOWFTGH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų